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Introduction
Chenodeoxycholic acid (CDCA), a primary bile acid, is increasingly recognized not only for its

role in digestion but also as a crucial signaling molecule influencing various cellular processes.

Of significant interest is its impact on mitochondrial function, a key determinant of cell health,

metabolism, and survival. Dysregulation of mitochondrial activity is implicated in a host of

pathologies, including metabolic diseases and cancer. Understanding how compounds like

CDCA modulate mitochondrial bioenergetics and signaling is therefore of paramount

importance in drug discovery and development.

CDCA exerts its effects on mitochondria through multiple mechanisms. It is a potent agonist of

the farnesoid X receptor (FXR) and the G-protein coupled bile acid receptor 1 (GPBAR1, also

known as TGR5).[1][2][3][4][5][6][7] Activation of these receptors triggers downstream signaling

cascades that can alter mitochondrial respiration, membrane potential, and the production of

reactive oxygen species (ROS). Furthermore, at high concentrations, CDCA can directly impact

mitochondrial membranes, potentially leading to the induction of the mitochondrial permeability

transition pore (MPTP) and subsequent apoptosis.[8][9][10]

These application notes provide a detailed framework for researchers to systematically

investigate the effects of CDCA on mitochondrial function. The protocols outlined below cover
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key assays for assessing mitochondrial respiration, membrane potential, ROS production, and

apoptosis.

Signaling Pathways
The interaction of CDCA with its primary receptors, FXR and TGR5, initiates signaling

pathways that converge on the mitochondria, influencing cellular metabolism and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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